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Compound of Interest

Compound Name: Oxaloglutarate

Cat. No.: B1219020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial sources for high-purity

alpha-ketoglutarate (α-KG) and detailed application notes and protocols for its use in research

settings. α-KG is a pivotal intermediate in the Krebs cycle and plays a crucial role in various

cellular processes, including energy metabolism, amino acid synthesis, nitrogen transport, and

epigenetic regulation. Its significance in these pathways has made it a molecule of great

interest in studies related to metabolic diseases, aging, and cancer.

Commercial Availability of High-Purity Alpha-
Ketoglutarate
A variety of chemical suppliers offer high-purity alpha-ketoglutarate suitable for research

purposes. The compound is available in different forms, including the free acid and as a salt

(e.g., calcium or sodium salt), with purities often exceeding 99%. Researchers should select a

grade appropriate for their specific application, such as "biotechnology grade" or "cell culture

tested."
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Supplier
Product
Name

Purity Form
CAS
Number

Key
Features

Sigma-

Aldrich

α-Ketoglutaric

acid
≥99% Powder 328-50-7

BioReagent,

suitable for

cell culture

and insect

cell culture.[1]

[2]

Molecular

Depot

Alpha-

Ketoglutarate

(Highly Pure)

High Purity Powder 328-50-7

Biotechnolog

y grade,

suitable for a

wide array of

chemical and

biochemical

applications.

[3]

Natural Field
α-Ketoglutaric

Acid
99% Powder 328-50-7

FSSC22000/

HALAL

certified.[4]

Spectrum

Chemical

alpha-

Ketoglutaric

Acid

≥99%
Crystalline

Powder
328-50-7

Ungraded,

suitable for

general

industrial use

or research

purposes.[5]

[6]

Fivescore

Labs

Ultra High

Purity Ca-

AKG

≥99%

Powder

(Calcium

Salt)

Not specified

Third-party

lab tested for

purity.[7]

ProVita

Biotech

Pure Bulk

AKG Alpha

Ketoglutaric

Acid Powder

98%

Fine White

Crystalline

Powder

Not specified
Bulk supplier.

[8]
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Application Notes and Experimental Protocols
Alpha-ketoglutarate's multifaceted role in cellular physiology allows for its use in a wide range

of experimental contexts. Below are detailed protocols for key research applications.

Cell Culture Applications
α-KG is frequently used as a supplement in cell culture media to investigate its effects on cell

proliferation, differentiation, and metabolism. A cell-permeable derivative, dimethyl-α-

ketoglutarate (DM-αKG), is often used to increase intracellular α-KG levels.

Objective: To assess the effect of α-KG on the proliferation and metabolic activity of C2C12

myoblasts.

Materials:

High-purity alpha-ketoglutarate (Sigma-Aldrich, Cat. No. K1128)

C2C12 myoblast cell line (ATCC)

Dulbecco's Modified Eagle's Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Trypsin-EDTA solution

Phosphate-Buffered Saline (PBS)

Cell counting device (e.g., hemocytometer or automated cell counter)

96-well plates for proliferation assays

MTT or BrdU assay kit for proliferation analysis

Protocol:
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Cell Seeding: Culture C2C12 cells in DMEM supplemented with 10% FBS and 1% Penicillin-

Streptomycin at 37°C in a 5% CO₂ incubator. Seed cells in 96-well plates at a density of 5 x

10³ cells per well.

α-KG Treatment: Prepare stock solutions of α-KG in sterile PBS and filter-sterilize. The day

after seeding, replace the culture medium with fresh medium containing various

concentrations of α-KG (e.g., 0.1 mM, 1 mM, 10 mM, 20 mM, 30 mM).[9] A control group

should receive medium with vehicle (PBS) only.

Proliferation Assay (MTT):

After the desired incubation period (e.g., 24, 48, 72 hours), add MTT solution to each well

and incubate for 3-4 hours at 37°C.

Add solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell proliferation relative to the control group. A

dose-response curve can be generated to determine the optimal concentration for cell

growth.

Expected Results: Lower concentrations of α-KG (e.g., 0.1 mM and 1.0 mM) have been shown

to stimulate C2C12 cell growth, while higher concentrations may be inhibitory.[9]

Experimental Workflow for Cell-Based Assays

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10208397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10208397/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Treatment

Analysis

Culture C2C12 Cells

Seed Cells in 96-well Plates

Treat Cells with α-KG

Prepare α-KG Solutions

Perform Proliferation Assay (MTT)

Measure Absorbance

Analyze Data

Click to download full resolution via product page

Caption: Workflow for assessing the effect of α-KG on cell proliferation.

Enzyme Assay: α-Ketoglutarate Quantification
Quantifying intracellular or extracellular levels of α-KG is crucial for understanding its metabolic

role. Commercially available assay kits provide a sensitive and straightforward method for this

purpose.
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Objective: To measure the concentration of α-KG in cell lysates using a

colorimetric/fluorometric assay kit.

Materials:

Alpha Ketoglutarate (alpha KG) Assay Kit (e.g., Abcam, ab83431 or Sigma-Aldrich, MAK054)

[6][10]

Cell lysates or tissue homogenates

Microplate reader capable of measuring absorbance at 570 nm or fluorescence at Ex/Em =

535/587 nm.

Protocol (based on a typical kit):[6]

Sample Preparation:

Harvest cells (e.g., 2 x 10⁶ cells) and wash with cold PBS.

Homogenize cells in the provided assay buffer on ice.

Centrifuge to remove insoluble material.

Perform a deproteinization step if required by the kit protocol.

Standard Curve Preparation: Prepare a series of α-KG standards by diluting the provided

stock solution in the assay buffer.

Reaction Setup:

Add samples and standards to a 96-well plate.

Prepare a reaction mix containing the converting enzyme and probe according to the kit's

instructions.

Add the reaction mix to all wells.

Incubation and Measurement:
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Incubate the plate for 30-60 minutes at 37°C, protected from light.

Measure the output (absorbance or fluorescence) using a microplate reader.

Data Analysis: Subtract the blank reading from all measurements. Plot the standard curve

and determine the α-KG concentration in the samples.

Quantitative Data from a Representative α-KG Assay Kit:[10]

Parameter Value

Detection Method
Colorimetric (570 nm) or Fluorometric (Ex/Em

535/587 nm)

Sample Types Tissue, Suspension cells, Adherent cells

Assay Type Quantitative

Sensitivity ≤ 0.01 nmol/well

Range 0.01 - 10 nmol/well

Assay Time 30 minutes

Animal Studies
Animal models are invaluable for studying the systemic effects of α-KG on aging, metabolic

diseases, and overall health.

Objective: To investigate the effect of dietary α-KG supplementation on healthspan and

longevity in aging mice.

Materials:

High-purity Calcium α-Ketoglutarate (Ca-AKG)

Middle-aged mice (e.g., 18 months old)[11]

Standard rodent chow
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Metabolic cages for monitoring food and water intake

Equipment for frailty assessment

Protocol:

Animal Housing and Diet: House mice in a controlled environment. Divide the animals into a

control group receiving standard chow and a treatment group receiving chow supplemented

with Ca-AKG (e.g., 2% w/w).[12]

Longitudinal Monitoring:

Monitor survival daily.

Measure body weight and food intake regularly.

Perform periodic health assessments, including a frailty index.[11]

Biochemical Analysis: At the end of the study or at specific time points, collect blood samples

to measure inflammatory markers (e.g., cytokines) and other relevant biomarkers.

Data Analysis: Use Kaplan-Meier survival analysis to compare the lifespan of the control and

treatment groups. Analyze changes in frailty and biomarkers using appropriate statistical

tests.

Quantitative Data from a Study on α-KG in Aging Mice:[11]

Parameter Treatment Group (Ca-AKG) Control Group

Median Lifespan Increase

(Females)
16.6% -

Maximal Lifespan Increase

(Females)
19.7% -

Reduction in Frailty (Females) 46% -

Reduction in Frailty (Males) 41% -
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Signaling Pathways Involving Alpha-Ketoglutarate
α-KG is a central node in several critical signaling pathways. Understanding these pathways is

key to elucidating its mechanism of action.

The Krebs Cycle (Tricarboxylic Acid Cycle)
α-KG is a key intermediate in the Krebs cycle, a series of chemical reactions to release stored

energy through the oxidation of acetyl-CoA derived from carbohydrates, fats, and proteins.

Isocitrate α-Ketoglutarate

 Isocitrate
Dehydrogenase

(NAD+ -> NADH, CO2) Succinyl-CoA

 α-KG
Dehydrogenase

(NAD+ -> NADH, CO2)

Click to download full resolution via product page

Caption: α-KG as a central intermediate in the Krebs Cycle.[1][13][14]

Regulation of HIF-1α
α-KG is a crucial cofactor for prolyl hydroxylases (PHDs), enzymes that regulate the stability of

Hypoxia-Inducible Factor 1-alpha (HIF-1α). Under normoxic conditions, PHDs hydroxylate HIF-

1α, leading to its degradation. Under hypoxic conditions or when α-KG levels are low, PHD

activity is reduced, stabilizing HIF-1α and allowing it to activate genes involved in the hypoxic

response.
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Caption: Regulation of HIF-1α stability by α-KG and oxygen.[2][15][16]

Epigenetic Modifications
α-KG is an essential cofactor for α-KG-dependent dioxygenases, including the TET (Ten-

Eleven Translocation) family of DNA demethylases and Jumonji C (JmjC) domain-containing

histone demethylases. By influencing the activity of these enzymes, α-KG plays a critical role in

shaping the epigenetic landscape of the cell.
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Caption: Role of α-KG as a cofactor in epigenetic modifications.[3][4][10][17]

These protocols and pathways provide a foundational framework for researchers investigating

the diverse biological roles of alpha-ketoglutarate. The selection of high-purity commercial

sources is paramount to ensure the reliability and reproducibility of experimental findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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